Cas no 927871-76-9 (7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine)

7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine is a heterocyclic compound featuring a benzothiazepine core with methoxy and methyl substituents. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and organic synthesis. The methoxy group enhances electron density, influencing reactivity and binding affinity, while the methyl substitution at the 4-position contributes to steric and conformational stability. The compound's fused ring system offers potential for diverse pharmacological applications, particularly in central nervous system (CNS) targeting or cardiovascular research. Its synthetic versatility allows for further functionalization, enabling the development of novel derivatives with tailored biological activity. Suitable for research-scale applications, it is characterized by high purity and consistent performance.
7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine structure
927871-76-9 structure
Product Name:7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine
CAS No:927871-76-9
MF:C11H15NOS
MW:209.307901620865
MDL:MFCD12546447
CID:827173
PubChem ID:329758725
Update Time:2025-06-06

7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5-Tetrahydro-7-methoxy-4-methyl-1,4-benzothiazepine
    • 2,3,4,5-Tetrahydro-7
    • 2,3,4,5-Tetrahydro-7-methoxy-4-methyl-
    • 7-methoxy-4-methyl-3,5-dihydro-2H-1,4-benzothiazepine
    • 2,3,3',4,4',6-HEXACHLOROBIPHENYL
    • S107
    • S-107
    • 1,4-Benzothiazepine, 2,3,4,5-tetrahydro-7-methoxy-4-methyl-
    • 7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine
    • 7-Methoxy-4-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine
    • BGVCEGVSQDOGSB-UHFFFAOYSA-N
    • HMS3746O09
    • BCP20049
    • s6712
    • 1331AH
    • FCH1367224
    • AK289232
    • A
    • 2,3,4,5-Tetrahydro-7-methoxy-4-methyl-1,4-benzothiazepine (ACI)
    • S 107
    • MDL： MFCD12546447
    • Inchi： 1S/C11H15NOS/c1-12-5-6-14-11-4-3-10(13-2)7-9(11)8-12/h3-4,7H,5-6,8H2,1-2H3
    • InChI Key： BGVCEGVSQDOGSB-UHFFFAOYSA-N
    • SMILES： O(C)C1C=C2C(SCCN(C2)C)=CC=1

Computed Properties

  • Exact Mass: 209.08700
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Topological Polar Surface Area: 37.8

Experimental Properties

  • PSA: 37.77000
  • LogP: 2.17060

7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine Pricemore >>

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7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine Production Method

Production Method 1

145903-31-7 145903-31-7
927871-76-9 927871-76-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Sodium cyanoborohydride Solvents: Methanol ,  Water ;  3 h, pH 4 - 5, rt
Reference
Preparation of aryl-fused benzothiazepine derivatives as agents for preventing and treating disorders involving modulation of the RyR receptors
, United States, , ,

Production Method 2

145903-32-8 145903-32-8
927871-76-9 927871-76-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran ;  reflux
1.2 Reagents: Sodium cyanoborohydride Solvents: Methanol ;  rt
Reference
Novel Carvedilol Analogues That Suppress Store-Overload-Induced Ca2+ Release
Smith, Chris D.; Wang, Aixia; Vembaiyan, Kannan; Zhang, Jingqun; Xie, Cuihong; et al, Journal of Medicinal Chemistry, 2013, 56(21), 8626-8655

Production Method 3

145903-31-7 145903-31-7
927871-76-9 927871-76-9
Reaction Conditions
1.1 Reagents: Sodium cyanoborohydride Solvents: Methanol ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  3 h, pH 4 - 5
Reference
Methods for synthesizing benzothiazepine compounds
, United States, , ,

Production Method 4

145903-31-7 145903-31-7
927871-76-9 927871-76-9
Reaction Conditions
1.1 Reagents: Sodium cyanoborohydride Solvents: Methanol ,  Water ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4 - 5
Reference
Preparation of aryl-fused benzothiazepine derivatives as agents for preventing and treating disorders involving modulation of the ryr receptors
, World Intellectual Property Organization, , ,

Production Method 5

145903-32-8 145903-32-8
927871-76-9 927871-76-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ,  Water ;  reflux
1.2 Reagents: Sodium borohydride Solvents: Methanol ;  rt
Reference
Preparation of carbazole derivatives as store overload-induced calcium release inhibitors useful for the treatment of cardiac arrhythmia
, World Intellectual Property Organization, , ,

Production Method 6

145903-31-7 145903-31-7
927871-76-9 927871-76-9
Reaction Conditions
1.1 Reagents: Formic acid
Reference
Screening for the calstabin-ryanodine receptor complex stabilizers JTV-519 and S-107 in doping control analysis
Thevis, Mario; Beuck, Simon; Thomas, Andreas; Kohler, Maxie; Schloerer, Nils; et al, Drug Testing and Analysis, 2009, 1(1), 32-42

7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine Raw materials

7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine Preparation Products

7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine Related Literature

927871-76-9 (7-Methoxy-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine) Related Products

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